Cas no 73317-67-6 (2-methyl-1,3-thiazinane)

• Product Name: 2-methyl-1,3-thiazinane
• CAS No: 73317-67-6
• MF: C₅H₁₁NS
• MW: 117.21253991127
• MDL: MFCD19223496
• CID: 3280745
• PubChem ID: 3061400
• Update Time: 2025-08-01

2-methyl-1,3-thiazinane Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-THIAZINE, TETRAHYDRO-2-METHYL-
• 2-methyl-1,3-thiazinane

• MDL： MFCD19223496
• Inchi： 1S/C5H11NS/c1-5-6-3-2-4-7-5/h5-6H,2-4H2,1H3
• InChI Key： KZWRWFXEEGOSCH-UHFFFAOYSA-N
• SMILES： S1CCCNC1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes

Additional information on 2-methyl-1,3-thiazinane

2-Methyl-1,3-Thiazinane: A Comprehensive Overview

2-Methyl-1,3-thiazinane, also known by its CAS number CAS 73317-67-6, is a heterocyclic organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the thiazinane family, which consists of six-membered rings containing sulfur and nitrogen atoms. The presence of a methyl group at the 2-position of the ring introduces distinct chemical properties that make it valuable for various applications.

The molecular structure of 2-methyl-1,3-thiazinane is characterized by a saturated six-membered ring with sulfur at position 1 and nitrogen at position 3. The methyl group at position 2 adds to the compound's stability and reactivity. Recent studies have highlighted its potential as a building block for more complex molecules, particularly in drug discovery and polymer synthesis. Researchers have explored its ability to undergo various transformations, such as alkylation and oxidation reactions, which can lead to the creation of novel functional materials.

In terms of physical properties, 2-methyl-1,3-thiazinane exhibits a melting point of approximately 45°C and a boiling point around 180°C under standard conditions. Its solubility in common solvents like dichloromethane and ethanol makes it suitable for use in organic synthesis protocols. The compound's stability under thermal conditions has also been a subject of recent investigations, with findings suggesting that it maintains structural integrity up to temperatures of 200°C without significant degradation.

The synthesis of CAS 73317-67-6 typically involves cyclization reactions of appropriate aminothiols or mercaptans. One prominent method reported in recent literature involves the reaction of 2-aminothiophenol with aldehydes or ketones under acidic conditions. This approach not only yields high purity but also allows for fine-tuning the substituents on the ring to tailor the compound's properties for specific applications.

2-Methyl-1,3-thiazinane has found applications in diverse areas, including pharmaceuticals, agrochemicals, and advanced materials. In drug discovery, its ability to act as a bioisostere for other sulfur-containing compounds has been exploited to design more potent and selective drug candidates. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antimicrobial activities.

In the realm of materials science, researchers have investigated the use of CAS 73317-67-6 as a precursor for synthesizing novel polymers with enhanced mechanical and thermal properties. The compound's ability to form stable covalent bonds with other monomers makes it an attractive candidate for developing high-performance materials suitable for aerospace and automotive industries.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing 2-methyl-1,3-thiazinane. Biocatalytic approaches using enzymes such as thioesterases have shown potential for producing this compound with reduced environmental impact. These developments align with global efforts to promote eco-friendly chemical processes.

The future prospects for CAS 73317-67-6 appear promising as ongoing research continues to uncover new applications and synthesis pathways. Its unique combination of structural versatility and chemical reactivity positions it as a key player in advancing various scientific disciplines. As technology evolves, it is expected that this compound will play an increasingly important role in both academic research and industrial applications.